N-(8-chloro-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2-ethoxybenzamide

• IUPAC Name: N-(3-chloro-6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)-2-ethoxybenzamide
• InChI: InChI=1S/C22H17ClN2O4/c1-2-28-18-6-4-3-5-15(18)21(26)24-14-8-10-19-16(12-14)22(27)25-17-11-13(23)7-9-20(17)29-19/h3-12H,2H2,1H3,(H,24,26)(H,25,27)
• InChI Key: LSACXOQZPANORY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC3=C(C=C2)OC4=C(C=C(C=C4)Cl)NC3=O
• Molecular Formula: C22H17ClN2O4
• Molecular Weight: 408.8 g/mol

Description

“N-(8-chloro-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2-ethoxybenzamide” is a chemical compound with the molecular formula C20H12ClIN2O3. It is a serotonergic receptor antagonist and a dibenzoxazepine antipsychotic agent.

Scientific Research Applications

Catalytic and Asymmetric Synthesis

N-(8-chloro-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2-ethoxybenzamide and its derivatives are pivotal in catalytic and asymmetric synthesis. For instance, the compound and its variants are used in the catalytic enantioselective aza-Reformatsky reaction with cyclic dibenzo[b,f][1,4]oxazepines, leading to the synthesis of chiral derivatives. These reactions achieve high yields and enantioselectivities, showcasing the importance of these compounds in synthesizing optically active pharmaceutical ingredients (Munck et al., 2017). Additionally, they are involved in asymmetric alkynylation reactions, providing a pathway to synthesize 11-substituted-10,11-dihydrodibenzo[b,f][1,4]oxazepine derivatives containing a carbon-carbon triple bond (Ren, Wang & Liu, 2014).

Microbial Transformation

Studies have also explored the microbial transformation of similar compounds, which could lead to the production of new derivatives with potentially beneficial properties. For example, the transformation of a related compound by various fungi resulted in the formation of new derivatives, indicating the potential of microbial processes in generating novel chemical entities (Jiu, Mizuba & Hribar, 1977).

Synthesis of Psychotropic Agents

Furthermore, these compounds play a role in the synthesis of psychotropic agents. Polyfluorinated analogues of dibenzo[b,f][1,4]oxazepines, which exhibit a variety of biological activities, are synthesized using these compounds. These analogues are used as intermediates in synthesizing polyfluorinated versions of known psychotropic agents, highlighting their significance in pharmaceutical chemistry (Gerasimova, Konstantinova & Petrenko, 1989).